Cas no 2138824-04-9 (N'-hydroxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-4-carboximidamide)

• Product name: N'-hydroxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-4-carboximidamide
• CAS No: 2138824-04-9
• MF: C₉H₁₀N₆O₃S
• MW: 282.279098987579
• CID: 5985029
• PubChem ID: 165481075

N'-hydroxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N'-hydroxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-4-carboximidamide
• EN300-1115488
• 2138824-04-9

• Inchi： 1S/C9H10N6O3S/c1-19(17,18)6-3-13-15(4-6)8-2-7(9(10)14-16)11-5-12-8/h2-5,16H,1H3,(H2,10,14)
• InChI Key： ARPYYRVEARLRMA-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C2C=C(/C(=N/O)/N)N=CN=2)C=1)(=O)=O

Computed Properties

• Exact Mass: 282.05350938g/mol
• Monoisotopic Mass: 282.05350938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 145Ų

Additional information on N'-hydroxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-4-carboximidamide

Comprehensive Guide to N'-hydroxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-4-carboximidamide (CAS No. 2138824-04-9)

N'-hydroxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-4-carboximidamide (CAS No. 2138824-04-9) is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. This compound, often referred to in scientific literature by its abbreviated name or CAS number, belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities. Researchers are particularly interested in its structural features, including the methanesulfonyl and hydroxycarboximidamide functional groups, which contribute to its unique properties.

The molecular structure of N'-hydroxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-4-carboximidamide includes a pyrimidine core substituted with a 1H-pyrazole ring at the 6-position, further modified by a methanesulfonyl group at the 4-position of the pyrazole. The N'-hydroxycarboximidamide moiety at the 4-position of the pyrimidine ring enhances its reactivity and potential for forming hydrogen bonds, making it a valuable scaffold in drug design. This compound has garnered attention due to its potential applications in targeting specific enzymes or receptors involved in disease pathways.

One of the most searched questions related to this compound is: "What are the applications of N'-hydroxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-4-carboximidamide in drug discovery?" Current research suggests that this molecule may serve as a key intermediate or active pharmacophore in the development of novel therapeutics. Its ability to interact with biological targets, such as kinases or other signaling proteins, makes it a promising candidate for further investigation. Scientists are exploring its potential in areas like anti-inflammatory, anticancer, and antimicrobial therapies, aligning with the growing demand for innovative treatments in these fields.

Another trending topic in the scientific community is the synthetic pathways for N'-hydroxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-4-carboximidamide. Researchers are optimizing its synthesis to improve yield and purity, which is critical for scaling up production for preclinical studies. The compound's stability under various conditions is also a subject of interest, as it impacts its suitability for formulation and delivery in potential therapeutic applications.

From a commercial perspective, the demand for CAS No. 2138824-04-9 is rising, particularly among pharmaceutical companies and research institutions focused on medicinal chemistry and biomolecular interactions. Suppliers and manufacturers are increasingly listing this compound in their catalogs, highlighting its high purity and compatibility with standard laboratory protocols. This trend reflects the broader shift toward targeted drug development and personalized medicine, where compounds like N'-hydroxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-4-carboximidamide play a pivotal role.

In summary, N'-hydroxy-6-(4-methanesulfonyl-1H-pyrazol-1-yl)pyrimidine-4-carboximidamide (CAS No. 2138824-04-9) represents a fascinating area of research with promising applications in modern drug discovery. Its unique structural features, combined with its potential biological activities, make it a compound worth watching in the evolving landscape of pharmaceutical sciences. As more studies emerge, its relevance in addressing unmet medical needs is likely to grow, solidifying its place in the toolkit of researchers worldwide.